Cas no 2228897-07-0 (tert-butyl N-{2-1-(aminomethyl)-3-hydroxycyclobutyl-5-methoxyphenyl}carbamate)

• Product name: tert-butyl N-{2-1-(aminomethyl)-3-hydroxycyclobutyl-5-methoxyphenyl}carbamate
• CAS No: 2228897-07-0
• MF: C₁₇H₂₆N₂O₄
• MW: 322.399344921112
• CID: 5979225
• PubChem ID: 165659174

tert-butyl N-{2-1-(aminomethyl)-3-hydroxycyclobutyl-5-methoxyphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-1-(aminomethyl)-3-hydroxycyclobutyl-5-methoxyphenyl}carbamate
• EN300-1891671
• tert-butyl N-{2-[1-(aminomethyl)-3-hydroxycyclobutyl]-5-methoxyphenyl}carbamate
• 2228897-07-0

• Inchi： 1S/C17H26N2O4/c1-16(2,3)23-15(21)19-14-7-12(22-4)5-6-13(14)17(10-18)8-11(20)9-17/h5-7,11,20H,8-10,18H2,1-4H3,(H,19,21)
• InChI Key： JRHRRBIWEJCOOY-UHFFFAOYSA-N
• SMILES： OC1CC(C2C=CC(=CC=2NC(=O)OC(C)(C)C)OC)(CN)C1

Computed Properties

• Exact Mass: 322.18925731g/mol
• Monoisotopic Mass: 322.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 93.8Ų

Additional information on tert-butyl N-{2-1-(aminomethyl)-3-hydroxycyclobutyl-5-methoxyphenyl}carbamate

tert-butyl N-{2-1-(aminomethyl)-3-hydroxycyclobutyl-5-methoxyphenyl}carbamate: A Comprehensive Overview

The compound with CAS No. 2228897-07-0, known as tert-butyl N-{2-1-(aminomethyl)-3-hydroxycyclobutyl-5-methoxyphenyl}carbamate, is a complex organic molecule that has garnered significant attention in the field of organic chemistry and pharmacology. This compound is characterized by its intricate structure, which includes a tert-butyl group, a carbamate functional group, and a substituted phenyl ring with hydroxycyclobutyl and methoxy substituents. The presence of these functional groups makes it a versatile molecule with potential applications in drug design and development.

Recent studies have highlighted the importance of tert-butyl N-{2-1-(aminomethyl)-3-hydroxycyclobutyl-5-methoxyphenyl}carbamate in the context of medicinal chemistry. Researchers have explored its role as a potential lead compound for the development of novel therapeutic agents. The molecule's unique structure allows for interactions with various biological targets, making it a promising candidate for further investigation in disease treatment.

The synthesis of this compound involves a series of multi-step reactions, including nucleophilic substitutions, coupling reactions, and cyclizations. The use of advanced synthetic techniques has enabled chemists to efficiently construct the complex framework of this molecule. Notably, the incorporation of the hydroxycyclobutyl group introduces strain into the molecule, which can enhance its reactivity and binding affinity to specific biological targets.

In terms of chemical properties, tert-butyl N-{2-1-(aminomethyl)-3-hydroxycyclobutyl-5-methoxyphenyl}carbamate exhibits stability under various conditions, making it suitable for large-scale production and storage. Its solubility characteristics also make it an ideal candidate for formulation into pharmaceutical dosage forms. Recent research has focused on optimizing its pharmacokinetic profile to improve bioavailability and reduce potential side effects.

The biological activity of this compound has been extensively studied in vitro and in vivo models. Preclinical data suggest that it possesses potent inhibitory activity against certain enzymes and receptors implicated in diseases such as cancer, inflammation, and neurodegenerative disorders. These findings have sparked interest in exploring its therapeutic potential in clinical settings.

From an environmental perspective, the ecological impact of tert-butyl N-{2-1-(aminomethyl)-3-hydroxycyclobutyl-5-methoxyphenyl}carbamate has been evaluated to ensure its safe use and disposal. Studies indicate that it undergoes biodegradation under specific conditions, minimizing its environmental footprint. This information is crucial for regulatory compliance and sustainable manufacturing practices.

In conclusion, tert-butyl N-{2-1-(aminomethyl)-3-hydroxycyclobutyl-5-methoxyphenyl}carbamate (CAS No. 2228897-07-0) represents a significant advancement in organic chemistry with promising applications in drug discovery and development. Its unique structure, coupled with favorable chemical and biological properties, positions it as a valuable tool for addressing unmet medical needs. Continued research into its mechanisms of action and optimization strategies will undoubtedly pave the way for its translation into clinical therapeutics.